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Introduction
Thiotraniliprole is a diamide insecticide that acts as a potent activator of insect ryanodine

receptors (RyRs). This mode of action leads to an uncontrolled release of internal calcium

stores in insect muscle cells, resulting in paralysis and eventual death of the target pest. While

effective for pest control, it is imperative to assess the potential impact of Thiotraniliprole on

non-target organisms to ensure its environmental safety. This document provides detailed

protocols for assessing the toxicity of Thiotraniliprole to key non-target organisms, including

bees, aquatic invertebrates, fish, earthworms, and soil microorganisms. The methodologies are

based on internationally recognized guidelines from the Organisation for Economic Co-

operation and Development (OECD) to ensure data consistency and regulatory acceptance.

Data Presentation: Summary of Ecotoxicological
Data
The following tables summarize the available quantitative toxicity data for Thiotraniliprole and

related diamide insecticides on various non-target organisms. It is important to note that in the

absence of specific data for Thiotraniliprole for certain endpoints, data from structurally and

functionally similar diamide insecticides like Tetraniliprole and Cyantraniliprole are provided as

surrogates.
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Table 1: Acute and Chronic Toxicity of Diamide Insecticides to Honeybees (Apis mellifera)

Endpoint Test Substance Value Guideline

Acute Oral LD50 (48h) Cyantraniliprole >0.54 µ g/bee [1] OECD 213

Acute Contact LD50

(48h)
Cyantraniliprole >0.1055 µ g/bee [1] OECD 214

Chronic Oral NOAEL Cyantraniliprole 0.00512 µ g/larva [2] OECD 245

Table 2: Acute and Chronic Toxicity of Thiotraniliprole to Aquatic Invertebrates (Daphnia

magna)

Endpoint Value Guideline

48h Acute EC50 Not available OECD 202

21d Chronic NOEC 0.035 mg/L OECD 211

Table 3: Acute and Chronic Toxicity of Thiotraniliprole to Fish (Rainbow Trout - Oncorhynchus

mykiss)

Endpoint Value Guideline

96h Acute LC50
>100 ppm (for a WG

formulation)
OECD 203

28d Chronic NOEC 0.04 mg/L OECD 210

Table 4: Acute Toxicity of Diamide Insecticides to Earthworms (Eisenia fetida)

Endpoint Test Substance Value Guideline

14d Acute LC50 Tetraniliprole >4000 mg/kg soil[3] OECD 207

Table 5: Effects of Diamide Insecticides on Soil Microorganisms
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Endpoint Observation Guideline

Nitrogen Transformation

Chlorantraniliprole application

altered the bacterial and fungal

community structure but had

no significant effect on overall

diversity.[4]

OECD 216

Carbon Transformation

No significant adverse effects

on soil microbial respiration are

generally expected at typical

application rates.

OECD 217

Experimental Protocols
Detailed methodologies for key experiments to assess the impact of Thiotraniliprole on non-

target organisms are provided below. These protocols are based on the respective OECD

guidelines for the testing of chemicals.

Honeybee (Apis mellifera) Acute Oral Toxicity Test
(based on OECD Guideline 213)
Objective: To determine the 48-hour acute oral median lethal dose (LD50) of Thiotraniliprole
to adult worker honeybees.

Materials:

Thiotraniliprole (analytical grade)

Sucrose

Distilled water

Acetone (or other suitable solvent if Thiotraniliprole is not water-soluble)

Cages for holding bees

Feeders (e.g., syringes)
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Adult worker honeybees of uniform age

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Thiotraniliprole in a suitable

solvent. From this stock, prepare a series of at least five geometrically spaced

concentrations in a 50% (w/v) sucrose solution. A control group (sucrose solution only) and a

solvent control group (if applicable) must be included.

Test Bees: Use young, healthy adult worker honeybees from a queen-right colony. Bees

should be starved for 2-4 hours before the test.

Exposure: Individually dose each bee with a precise volume of the respective test or control

solution. Alternatively, group-feed a known volume of the solution to a cage of bees.

Incubation: Maintain the bees in their cages at 25 ± 2°C and 60-70% relative humidity in the

dark, except during observations. Provide them with untreated 50% sucrose solution ad

libitum after the initial dosing period.

Observations: Record mortality and any behavioral abnormalities at 4, 24, and 48 hours after

dosing.

Data Analysis: Calculate the LD50 value with 95% confidence limits using appropriate

statistical methods (e.g., probit analysis).

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
Objective: To determine the 48-hour median effective concentration (EC50) of Thiotraniliprole
that causes immobilization of Daphnia magna.

Materials:

Thiotraniliprole (analytical grade)

Reconstituted or standard hard water
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Daphnia magna neonates (<24 hours old)

Test vessels (e.g., glass beakers)

Controlled environment chamber

Procedure:

Preparation of Test Solutions: Prepare a series of at least five concentrations of

Thiotraniliprole in the test water. A control group with test water only is required.

Test Organisms: Use Daphnia magna neonates from a healthy, reproducing culture.

Exposure: Place at least 20 daphnids, divided into at least four replicates, into each test

concentration and control. The volume of the test solution should be sufficient to prevent

overcrowding (e.g., 2-5 mL per daphnid).

Incubation: Maintain the test vessels at 20 ± 2°C with a 16-hour light/8-hour dark photoperiod

for 48 hours. The daphnids are not fed during the test.

Observations: Record the number of immobilized daphnids in each vessel at 24 and 48

hours. Immobilization is defined as the inability to swim within 15 seconds after gentle

agitation of the test vessel.

Data Analysis: Calculate the EC50 value and its 95% confidence limits for immobilization at

48 hours.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)
Objective: To determine the 14-day acute median lethal concentration (LC50) of

Thiotraniliprole to the earthworm Eisenia fetida.

Materials:

Thiotraniliprole (analytical grade)

Artificial soil (as per OECD 207 specifications)
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Adult earthworms (Eisenia fetida) with a well-developed clitellum

Test containers

Controlled environment chamber

Procedure:

Preparation of Test Substrate: Thoroughly mix Thiotraniliprole into the artificial soil to

achieve a range of at least five nominal concentrations. A control group with untreated

artificial soil is necessary.

Test Organisms: Use adult Eisenia fetida of a similar size, which have been acclimatized to

the test conditions.

Exposure: Place 10 earthworms in each test container with the prepared soil. Use at least

four replicate containers per concentration and control.

Incubation: Maintain the containers at 20 ± 2°C with continuous light for 14 days. The soil

moisture should be maintained throughout the test.

Observations: Assess mortality on day 7 and day 14 by gently emptying the soil and counting

the number of live and dead worms. Note any behavioral abnormalities.

Data Analysis: Calculate the LC50 value and its 95% confidence limits for mortality at 14

days.
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Caption: Mode of action of Thiotraniliprole on insect ryanodine receptors.
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Caption: Experimental workflow for honeybee acute toxicity testing.
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Caption: Experimental workflow for Daphnia sp. acute immobilization test.
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Caption: Experimental workflow for earthworm acute toxicity test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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